![molecular formula C26H21F3N4O5S2 B460245 Ethyl 4-cyano-5-[[2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-3-methylthiophene-2-carboxylate CAS No. 488812-48-2](/img/structure/B460245.png)
Ethyl 4-cyano-5-[[2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-3-methylthiophene-2-carboxylate
Description
Ethyl 4-cyano-5-[[2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-3-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C26H21F3N4O5S2 and its molecular weight is 590.6g/mol. The purity is usually 95%.
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Scientific Research Applications
Complexation and Application of Disperse Dyes
Research by Abolude et al. (2021) on disperse dyes derived from thiophene, similar in structure to the compound , explored their complexation with metals (Cu, Co, Zn) and their application on fabrics. The study found that these dyes and their metal complexes exhibited excellent fastness properties on polyester and nylon fabrics, demonstrating their utility in textile engineering and design (Abolude, Bello, Nkeonye, & Giwa, 2021).
Fluorescence Properties
The synthesis and characterization of ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate by Pusheng (2009) highlighted its novel fluorescence properties. This suggests potential applications in materials science, specifically in the development of new fluorescent materials for sensing and imaging technologies (Pusheng, 2009).
Antihypertensive Activity
A study by Kumar and Mashelker (2006) synthesized derivatives of ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2,3-b]pyridine-3-carboxylates, which were anticipated to exhibit antihypertensive activities. This research illustrates the potential pharmaceutical applications of such compounds in developing new therapeutic agents (Kumar & Mashelker, 2006).
Synthesis and Characterization of Heterocycles
Al-Taifi et al. (2020) conducted synthesis and characterization of new S-substituted sulfanylpyridines and related heterocycles, showcasing the versatility of thiophene and pyridine-based compounds in organic synthesis and heterocyclic chemistry. Their work indicates the significance of such compounds in synthesizing complex molecules with potential applications in chemical research (Al-Taifi et al., 2020).
properties
IUPAC Name |
ethyl 4-cyano-5-[[2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-3-methylthiophene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21F3N4O5S2/c1-5-38-25(35)22-13(2)15(10-30)24(40-22)33-21(34)12-39-23-16(11-31)17(26(27,28)29)9-18(32-23)14-6-7-19(36-3)20(8-14)37-4/h6-9H,5,12H2,1-4H3,(H,33,34) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCZWYFYOJBDZIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=C(S1)NC(=O)CSC2=C(C(=CC(=N2)C3=CC(=C(C=C3)OC)OC)C(F)(F)F)C#N)C#N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21F3N4O5S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
590.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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